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Compound of Interest

Compound Name: 8-(3-Pyridyl)theophylline

Cat. No.: B089744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
8-(3-Pyridyl)theophylline is a synthetic xanthine derivative that has garnered interest within

the scientific community for its potential therapeutic applications. As a member of the

substituted xanthine family, it shares a core structure with well-known compounds like caffeine

and theophylline. This structural similarity suggests a pharmacological profile that includes

antagonism of adenosine receptors and inhibition of phosphodiesterase (PDE) enzymes. Such

mechanisms of action are pivotal in the management of respiratory diseases like asthma and

chronic obstructive pulmonary disease (COPD), and may also hold promise in other therapeutic

areas. This technical guide provides a comprehensive overview of the synthesis, potential

mechanisms of action, and pharmacological effects of 8-(3-Pyridyl)theophylline, based on

available scientific literature.
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Property Value Source

Molecular Formula C₁₂H₁₁N₅O₂ PubChem

Molecular Weight 257.25 g/mol PubChem

IUPAC Name
1,3-dimethyl-8-(pyridin-3-

yl)-7H-purine-2,6-dione
PubChem

CAS Number 1029-62-5 ChemicalBook

Synthesis
The synthesis of 8-(3-Pyridyl)theophylline can be achieved through the condensation of 5,6-

diamino-1,3-dimethyluracil with 3-pyridinecarboxaldehyde. A general experimental protocol is

outlined below.

Experimental Protocol: Synthesis of 8-(3-
Pyridyl)theophylline
Materials:

5,6-diamino-1,3-dimethyluracil

3-Pyridinecarboxaldehyde

Acetonitrile (CH₃CN)

Water (H₂O)

N-Bromosuccinimide (NBS)

Azobisisobutyronitrile (AIBN)

Ethyl acetate

Methanol

Procedure:
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In a round-bottom flask, a mixture of 5,6-diamino-1,3-dimethyluracil (1.0 equivalent) and 3-

pyridinecarboxaldehyde (1.0 equivalent) is stirred in a 9:1 solution of acetonitrile and water.

A catalytic amount of AIBN (0.02 equivalents) is added to the stirring mixture.

N-Bromosuccinimide (0.7 equivalents) is added portion-wise to the reaction mixture.

The reaction is stirred at room temperature.

Reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the precipitate is collected by vacuum filtration.

The collected solid is washed with ethyl acetate and methanol to yield the purified 8-(3-
Pyridyl)theophylline.

Logical Workflow for Synthesis:
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5,6-diamino-1,3-dimethyluracil + 3-Pyridinecarboxaldehyde

Stirring at Room Temperature

CH3CN/H2O (9:1)

AIBN

NBS

TLC Monitoring Filtration and WashingReaction Complete 8-(3-Pyridyl)theophylline
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[https://www.benchchem.com/product/b089744#8-3-pyridyl-theophylline-as-a-xanthine-
derivative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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